D-Glucarate monopotassium

Cancer Prevention Chemoprevention Comparative Efficacy
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C6H9KO8
Molecular Weight 248.23 g/mol
Cat. No. B15567958
Quoting multiple products? Save this product to your quote list and continue browsing.

Technical Parameters


Basic Identity
Product NameD-Glucarate monopotassium
Molecular FormulaC6H9KO8
Molecular Weight248.23 g/mol
Structural Identifiers
InChIInChI=1S/C6H10O8.K/c7-1(3(9)5(11)12)2(8)4(10)6(13)14;/h1-4,7-10H,(H,11,12)(H,13,14);/q;+1/p-1
InChIKeyUBYZGUWQNIEQMH-UHFFFAOYSA-M
Commercial & Availability
Standard Pack Sizes10 mg / 50 mg / 100 mg / Bulk Custom
AvailabilityUsually In Stock
Custom SynthesisAvailable on request

Structure & Identifiers


Interactive Chemical Structure Model





D-Glucarate Monopotassium: Baseline Overview and Core Attributes for Research Procurement


D-Glucarate monopotassium, also known as potassium hydrogen D-glucarate (CAS: 576-42-1), is a monopotassium salt of D-glucaric acid, a naturally occurring, non-toxic compound [1]. It functions as a prodrug, primarily acting as a precursor to the potent beta-glucuronidase (βG) inhibitor D-glucaro-1,4-lactone (1,4-GL) [2]. Its application in research settings is focused on its potential to inhibit chemical carcinogenesis and modulate detoxification pathways via βG inhibition [3].

β-Glucuronidase inhibition pathway probe
Detoxification pathway modulation research
Carcinogenesis model studies (βG-mediated context)

Why Generic Substitution of D-Glucarate Monopotassium Fails: The Case for Salts and Molecular Specificity


Substituting D-glucarate monopotassium with another salt or related analog is not straightforward. While the bioactive D-glucaric acid (GA) component is common, the specific counter-ion dictates crucial physicochemical properties like solubility and stability [1]. Furthermore, the antiproliferative effects of D-glucarate are reasonably specific to its molecular structure, and not all analogs exhibit the same efficacy [2]. For instance, the potassium salt has been shown to inhibit cervical carcinogenesis more effectively than the calcium salt in a direct *in vivo* comparison [3]. Even within potassium salts, the use of potassium hydrogen carbonate as a control demonstrates that the effect is not due to potassium or altered pH, but specifically to the D-glucarate moiety [4].

Potassium D-glucarate vs Calcium D-glucarate
Salt-form identity may alter solubility and in vivo model-response endpoints.
Potassium D-glucarate vs Potassium hydrogen carbonate
pH or potassium alone may not replicate glucarate-specific pathway-response endpoints.
D-Glucarate monopotassium vs Other glucarate analogs
Structural analog may not reproduce reported antiproliferative assay context.

Quantitative Evidence for D-Glucarate Monopotassium Differentiation in Cancer Prevention and Detoxification


Direct In Vivo Comparison: Potassium Salt Outperforms Calcium Salt in Reducing Cervical Cancer Incidence

In a head-to-head study in a murine model of induced cervical cancer, dietary administration of potassium glucarate reduced tumor incidence by 32.1%, while calcium glucarate only reduced it by 20.4% compared to the control group (p<0.05) [1]. This quantifies the superior efficacy of the potassium salt in this specific application.

Cervical cancer model
Head-to-head
32.1% reduction (target) vs 20.4% (calcium glucarate)
Salt-specific cervical carcinogenesis endpoint response context.
Murine model; 2 g/kg oral, 11 months.
Cancer Prevention Chemoprevention Comparative Efficacy

Target-Specific Efficacy: 60% Reduction in Colon Tumor Incidence in Rat Model

In a rat model of azoxymethane (AOM)-induced colon carcinogenesis, continual post-initiation treatment with potassium hydrogen D-glucarate (PHG) reduced both tumor incidence and multiplicity at sacrifice by approximately 60% [1]. This effect was specific to the D-glucarate compound, as the control group treated with potassium hydrogen carbonate (PHC) showed no effect [1].

Colon carcinogenesis model
Head-to-head
ca. 60% reduction vs 0% (PHC control)
Glucarate-specific colon carcinogenesis model response context.
AOM-induced rat model; dietary 140 mmol/kg.
Colon Cancer Chemoprevention In Vivo Study

Physicochemical Differentiation: Quantified Water Solubility Comparison

The water solubility of D-glucarate monopotassium is 2.26 grams per 100 ml . This low solubility is a known property that contrasts with more soluble salts, a factor that can influence formulation design and bioavailability.

Water solubility
Reported
2.26 g / 100 mL water
Reported solubility baseline for formulation context.
Data to verify; comparator values unavailable.
Formulation Solubility Material Properties

Structural Differentiation from Calcium Salt via X-Ray Crystallography

X-ray diffraction analysis revealed that the crystal structure of potassium D-glucarate differs from that of the calcium salt. Specifically, the conformation of the glucaric anion in the potassium salt is distinct from the dianion found in the calcium salt crystal [1]. This conformational difference can impact molecular interactions and ion-binding properties.

Crystal structure
Head-to-head
Distinct glucaric anion conformation vs calcium salt
Supports salt-specific structural property review.
X-ray diffraction, solid state.
Crystallography Molecular Conformation Structural Biology

High-Impact Research and Application Scenarios for D-Glucarate Monopotassium


In Vivo Cancer Chemoprevention Studies, Especially Colon and Cervical Models

Based on its demonstrated ability to reduce colon tumor incidence by 60% in a rat model [1] and outperform calcium D-glucarate in a cervical cancer model by an 11.7% margin [2], D-glucarate monopotassium is a superior choice for *in vivo* research. Its validated, target-specific efficacy in these models makes it the compound of choice for studies investigating beta-glucuronidase inhibition and dietary cancer prevention strategies.

Formulation Development Where Low Solubility is a Design Requirement

For research and development of solid oral dosage forms or other formulations where a low, specific solubility profile is desired for controlled release or to mitigate rapid dissolution, D-glucarate monopotassium (2.26 g/100 mL ) provides a predictable and documented baseline. This allows formulators to work with a compound whose solubility limitations are a defined, quantifiable characteristic rather than an unknown variable.

Molecular Studies Investigating Salt-Specific Conformational Effects

Researchers investigating the influence of counter-ions on the molecular conformation and interaction properties of glucarate will find D-glucarate monopotassium essential. Its unique crystal structure and glucaric anion conformation, as determined by X-ray diffraction [3], are distinct from that of the calcium salt. This provides a defined starting point for studies on ion binding, protein interactions, and the structure-activity relationship of glucarate salts.

Application
Selection Property
Validation Focus
Colon and cervical carcinogenesis model studies
Salt-form-specific model response
βG inhibition and tumor-incidence endpoints
Low-solubility formulation design
Aqueous solubility profile
Dissolution and controlled-release endpoints
Salt-specific conformational interaction studies
Crystal conformation and counter-ion effects
Molecular interaction and structure-activity endpoints
Quote Request

Request a Quote for D-Glucarate monopotassium

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Sending...

We use your information only to respond to your request.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.